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Cat. No.: B1343089 Get Quote

Safe Handling Protocol: Humic Acid Sodium Salt
This document provides essential safety and logistical information for the handling and disposal

of Humic Acid Sodium Salt, tailored for research and drug development professionals. The

following procedures are designed to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Risk Assessment
Humic Acid Sodium Salt is recognized as an irritant and requires careful handling to avoid

exposure. Key hazards include:

Eye Irritation: Causes serious eye irritation.[1][2][3]

Skin Irritation: Causes skin irritation.[1][2][3][4]

Respiratory Irritation: May cause respiratory tract irritation.[1][2][3][4]

Dust Hazard: As a solid, it may form combustible dust concentrations in the air if dispersed.

[1][5] It is crucial to minimize dust generation during handling.[4]

The toxicological properties of this substance have not been fully investigated.[4] Therefore,

treating it with due care is essential.
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The selection of appropriate PPE is critical to prevent direct contact and inhalation. The

following equipment is mandatory when handling Humic Acid Sodium Salt.

PPE Category Specification Standard Compliance

Eye & Face Protection

Tightly fitting safety goggles or

chemical safety glasses with

side-shields.

European Standard EN166 or

OSHA 29 CFR 1910.133.[4][6]

Skin Protection

Gloves: Nitrile rubber (NBR)

gloves are recommended.[7][8]

• Thickness: >0.11 mm.[7][8] •

Breakthrough Time: >480

minutes (Permeation Level 6).

[7]

European Standard EN 374.[6]

[7]

Protective Clothing: A lab coat

or other appropriate protective

clothing to prevent skin

exposure.[2][4][6]

N/A

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if dust is

generated, ventilation is

inadequate, or irritation is

experienced.[4][6]

NIOSH/MSHA or European

Standard EN 149.[4][6]

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is essential for maintaining a safe

laboratory environment.

3.1. Engineering Controls

Ventilation: Always handle Humic Acid Sodium Salt in a well-ventilated area.[2][4][6] Use

local exhaust ventilation to control airborne dust.
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Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible

and in close proximity to the workstation.[2][4][5]

3.2. Handling Protocol

Preparation: Before handling, ensure all required PPE is correctly donned.

Dispensing: Handle the solid material carefully to minimize dust generation.[4] Avoid actions

that could cause the powder to become airborne.

Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][4] Do not eat,

drink, or smoke in the handling area.[9]

Avoidance: Prevent all contact with eyes, skin, and clothing.[4] Avoid inhalation and

ingestion.[4]

3.3. Storage Protocol

Store in a tightly closed container.[4]

Keep the container in a cool, dry, and well-ventilated area.[4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[2][4]

Emergency and Disposal Plan
Immediate and appropriate action is crucial in the event of an emergency.

4.1. First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.[4]

Skin Contact: Remove all contaminated clothing. Flush the affected skin with plenty of soap

and water for at least 15 minutes.[4] Get medical attention if irritation develops.
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Inhalation: Move the individual to fresh air immediately.[4] If breathing is difficult, administer

oxygen. If the person is not breathing, provide artificial respiration. Seek immediate medical

attention.[4]

Ingestion: If the person is conscious and alert, give 2-4 cupfuls of water or milk.[4] Do not

induce vomiting. Never give anything by mouth to an unconscious person.[4] Seek

immediate medical attention.[4]

4.2. Spill and Leak Containment

Evacuate: Keep unnecessary personnel away from the spill area.

Ventilate: Ensure the area is well-ventilated.

Equip: Wear all required personal protective equipment as outlined in Section 2.

Contain: Carefully sweep or scoop up the spilled material.[1][2][4] Avoid generating dust

during cleanup.[4]

Collect: Place the material into a suitable, clean, dry, and closed container for disposal.[1][2]

[4]

Decontaminate: Clean the spill area thoroughly to remove any residual contamination.

4.3. Disposal Plan

Disposal of Humic Acid Sodium Salt must be in accordance with all applicable federal,

state, and local environmental regulations.[4]

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste.[4]

Dispose of the container and its contents at an approved waste disposal plant.[2] Do not

empty into drains.[2][5]
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Preparation & Assessment

Personal Protective Equipment (PPE) Selection

Risk Control & Special Procedures

Execution & Disposal

Begin Handling
Humic Acid Sodium Salt

Assess Task:
- Weighing?

- Solution Prep?
- Transfer?

Mandatory Base PPE:
- Nitrile Gloves (>0.11mm)

- Lab Coat

Eye Protection:
- Safety Goggles

(EN166 / ANSI Z87.1)

Is Dust Generation
Likely?

Proceed with Task

Add Respiratory Protection:
- Use NIOSH-approved

  Respirator

Yes

Work in Fume Hood
or Use Local Exhaust

Ventilation

Yes

No

Dispose Waste in
Designated, Labeled

Container

Decontaminate Work Area
& Wash Hands

End of Procedure

Click to download full resolution via product page

Caption: Workflow for PPE selection and safe handling of Humic Acid Sodium Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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